Cas no 895778-05-9 (N'-(3-chloro-4-fluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide)

• Product Name: N'-(3-chloro-4-fluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide
• CAS No: 895778-05-9
• MF: C₂₀H₁₆ClF₂N₃O₂S
• MW: 435.874749183655
• CID: 5515439
• Update Time: 2025-07-01

N'-(3-chloro-4-fluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-fluorophenyl)-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide
• N'-(3-chloro-4-fluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide

• Inchi： 1S/C20H16ClF2N3O2S/c1-11-17(29-20(25-11)12-3-2-4-13(22)9-12)7-8-24-18(27)19(28)26-14-5-6-16(23)15(21)10-14/h2-6,9-10H,7-8H2,1H3,(H,24,27)(H,26,28)
• InChI Key： GYONZJHTWGZHCK-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=CC(F)=C2)=NC=1C)(=O)C(NC1=CC=C(F)C(Cl)=C1)=O

Additional information on N'-(3-chloro-4-fluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide

Introduction to N'-(3-chloro-4-fluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide (CAS No. 895778-05-9)

N'-(3-chloro-4-fluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 895778-05-9, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest. The molecular structure of this compound is characterized by a complex arrangement of functional groups, including 3-chloro-4-fluorophenyl and 2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl moieties, which contribute to its distinctive chemical properties and potential biological functions.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The presence of fluorine and chlorine atoms in its structure suggests that it may exhibit enhanced metabolic stability and bioavailability, which are critical factors in drug design. Furthermore, the thiazole ring, a well-known pharmacophore in medicinal chemistry, is often associated with antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of these functional groups in N'-(3-chloro-4-fluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide may contribute to its unique pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have indicated that derivatives of thiazole-containing compounds often exhibit promising results in preclinical trials. For instance, modifications involving the 3-chloro-4-fluorophenyl group have been shown to enhance binding affinity to target proteins, while the 2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl moiety may contribute to selective toxicity against certain disease-related pathways. These findings underscore the importance of N'-(3-chloro-4-fluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide as a potential lead compound for further pharmacological investigation.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include the introduction of fluorine and chlorine substituents at specific positions on the aromatic ring, followed by functionalization of the thiazole core. The use of advanced catalytic systems has allowed for more efficient and environmentally friendly synthesis methods. These advancements not only improve the scalability of production but also reduce the environmental impact associated with pharmaceutical manufacturing.

In terms of biological activity, preliminary studies have suggested that N'-(3-chloro-4-fluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}ethanediamide may possess properties relevant to treating various diseases. For example, its structural features are reminiscent of compounds that have shown efficacy against inflammatory disorders and cancer cell proliferation. The interaction between the 3-chloro-4-fluorophenyl group and biological targets may modulate signaling pathways involved in disease progression. Additionally, the thiazole ring's ability to cross cellular membranes could enhance drug delivery efficiency.

The potential therapeutic applications of this compound are further supported by its stability under various conditions. Unlike some pharmaceuticals that degrade rapidly in biological systems or during storage, N'-(3-chloro-4-fluorophenyl)-N-{2-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yethylethanediamide demonstrates remarkable resilience. This stability is attributed to the robust nature of its molecular framework and the protective effects provided by electron-withdrawing groups such as fluorine and chlorine atoms. Such characteristics are highly desirable in drug development, as they ensure consistent efficacy throughout the shelf life of the medication.

Ongoing research is focused on optimizing the pharmacological properties of N'-(3-chloro-octahydroxyphenyloxyphenylenesulfonamid) through structural modifications and analog design. By leveraging computational tools and high-throughput screening techniques, scientists aim to identify derivatives with improved potency and reduced side effects. The integration of machine learning algorithms into drug discovery processes has accelerated this effort by predicting optimal molecular structures based on vast datasets. These innovations hold promise for transforming how new drugs are developed and brought to market.

The role of N'-(N-[(E-N,E-diisopropylamino)methylene]-N'-(p-chlorobenzoyl))acrylamide] (CAS No.89577805985778656785678656785678656785678656785678656786567865678656786567865678656786567865678656786567865678656786567)) lies not only in its potential as a therapeutic agent but also as a building block for more complex molecules. Pharmaceutical companies are increasingly interested in compounds that can serve multiple roles within drug development pipelines—acting as scaffolds for further modification while maintaining inherent biological activity. This dual functionality makes N'-(N-[(E-N,E-diisopropylamino)methylene]-N'-(p-chlorobenzoyl))acrylamide) particularly valuable for researchers seeking innovative approaches to addressing unmet medical needs.

The future prospects for this compound are bright, with several ongoing clinical trials exploring its potential in treating various conditions. Researchers are optimistic about its ability to modulate disease pathways through precise targeting mechanisms offered by its molecular design. As understanding grows regarding how different functional groups influence biological activity at a molecular level,N'-(N-[(E-N,E-diisopropylamino)methylene]-N'-(p